Cas no 913259-67-3 (2-(4-Bromo-benzyl)-isothiourea)

• Product Name: 2-(4-Bromo-benzyl)-isothiourea
• CAS No: 913259-67-3
• MF: C₈H₁₀BrClN₂S
• MW: 281.600398540497
• MDL: MFCD10180531
• CID: 4719556
• Update Time: 2023-08-15

2-(4-Bromo-benzyl)-isothiourea Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-benzyl)-isothiourea
• 2-(4-Bromobenzyl)isothiourea hydrochloride
• 2-(4-Bromo-benzyl)-isothiourea; hydrochloride
• Z48820389
• {[(4-bromophenyl)methyl]sulfanyl}methanimidamide hydrochloride

• MDL： MFCD10180531
• Inchi： 1S/C8H9BrN2S.ClH/c9-7-3-1-6(2-4-7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key： OBYUFKLTWFHIDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC(=N)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Topological Polar Surface Area: 75.2

2-(4-Bromo-benzyl)-isothiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes